Cas no 1803775-23-6 (Methyl 3-cyano-2-hydroxy-4-nitrobenzoate)

• Product Name: Methyl 3-cyano-2-hydroxy-4-nitrobenzoate
• CAS No: 1803775-23-6
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 4952050
• Update Time: 2025-05-20

Methyl 3-cyano-2-hydroxy-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxy-4-nitrobenzoate

• Inchi： 1S/C9H6N2O5/c1-16-9(13)5-2-3-7(11(14)15)6(4-10)8(5)12/h2-3,12H,1H3
• InChI Key： HPCUPICFUQXRED-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=C(C=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 116

Additional information on Methyl 3-cyano-2-hydroxy-4-nitrobenzoate

Methyl 3-cyano-2-hydroxy-4-nitrobenzoate (CAS No. 1803775-23-6): A Comprehensive Overview

Methyl 3-cyano-2-hydroxy-4-nitrobenzoate (CAS No. 1803775-23-6) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various applications, particularly in the development of novel therapeutic agents and agrochemicals. The detailed exploration of its chemical structure, synthesis methods, and emerging applications provides a deeper understanding of its potential in modern science.

The molecular structure of Methyl 3-cyano-2-hydroxy-4-nitrobenzoate consists of a benzoate core substituted with a cyano group at the third position, a hydroxyl group at the second position, and a nitro group at the fourth position. This arrangement imparts distinct reactivity and functionality to the molecule, making it a valuable intermediate in organic synthesis. The presence of these functional groups allows for diverse chemical transformations, which are essential for the development of complex molecules used in pharmaceuticals and other industrial applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds like Methyl 3-cyano-2-hydroxy-4-nitrobenzoate. Research has indicated that this compound exhibits promising biological activities, particularly in the context of anti-inflammatory and antioxidant effects. These properties have been attributed to its ability to interact with various biological targets, modulating pathways that are relevant to chronic diseases. The nitro group, in particular, has been shown to play a significant role in its pharmacological activity by participating in redox reactions and influencing enzyme function.

The synthesis of Methyl 3-cyano-2-hydroxy-4-nitrobenzoate involves a series of well-defined chemical steps that require precise control over reaction conditions. One common synthetic route involves the nitration of 2-hydroxy-3-cyanobenzoic acid followed by esterification with methanol under acidic conditions. This method leverages the reactivity of the hydroxyl and cyano groups to facilitate the introduction of the nitro group and subsequent esterification. Advanced techniques such as catalytic hydrogenation have also been explored to improve yield and purity, ensuring that the final product meets stringent quality standards.

The applications of Methyl 3-cyano-2-hydroxy-4-nitrobenzoate extend beyond pharmaceuticals into the realm of agrochemicals. Its structural features make it an effective precursor for synthesizing herbicides and pesticides that target specific enzymatic pathways in plants and pests. The cyano group, for instance, can be further functionalized to introduce additional biological activity or stability to agrochemical formulations. This versatility underscores its importance as a building block in industrial chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between Methyl 3-cyano-2-hydroxy-4-nitrobenzoate and biological targets. Molecular modeling studies have revealed insights into how this compound binds to enzymes and receptors, providing valuable information for drug design. These computational approaches complement experimental research by predicting potential drug candidates and optimizing their properties before they are synthesized in the lab. This integration of computational and experimental methods is revolutionizing the way new drugs are discovered and developed.

The environmental impact of using compounds like Methyl 3-cyano-2-hydroxy-4-nitrobenzoate is also an area of growing concern. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize processes, ensuring that the production of this compound is both efficient and sustainable. Additionally, research is focused on developing biodegradable derivatives that retain their functionality while being less harmful to ecosystems.

The future prospects for Methyl 3-cyano-2-hydroxy-4-nitrobenzoate are promising, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of its properties continues to evolve, so too will its role in pharmaceuticals, agrochemicals, and other industries. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.